Cas no 6887-74-7 (ETHYL 2,4-DIOXOVALERATE, MONOSODIUM SALT)

• Product Name: ETHYL 2,4-DIOXOVALERATE, MONOSODIUM SALT
• CAS No: 6887-74-7
• MF: C₇H₉NaO₄
• MW: 180.133733510971
• CID: 527639
• Update Time: 2023-11-19

ETHYL 2,4-DIOXOVALERATE, MONOSODIUM SALT Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2,4-dioxo-, ethyl ester, ion(1-), sodium (1:1)
• Ethyl 2,4-dioxovalerate, monosodium salt
• sodium ethyl 2,4-dioxopentanoate
• Ethyl acetylpyruvate sodium salt
• CID 133065666
• ETHYL 2,4-DIOXOVALERATE, MONOSODIUM SALT

• Inchi： 1S/C7H9O4.Na/c1-3-11-7(10)6(9)4-5(2)8;/h4H,3H2,1-2H3;/q-1;+1
• InChI Key： GJBKEZBNHOGTCO-UHFFFAOYSA-N
• SMILES： [Na+].O(C(C([CH-]C(C)=O)=O)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 188
• Topological Polar Surface Area: 60.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C